Cas no 1807305-83-4 (Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate
• CAS No: 1807305-83-4
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 4943339
• Update Time: 2025-06-08

Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F3NO3/c1-2-20-12(19)5-8-3-10(13(14,15)16)4-9(6-17)11(8)7-18/h3-4,7H,2,5H2,1H3
• InChI Key： XWAQXRDJXNHPES-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C=O)=C(C=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate

Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807305-83-4): A Comprehensive Overview

Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807305-83-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular formula of Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate is C₁₀H₆F₃N₂O₄, reflecting its complex composition. The presence of multiple functional groups, including a cyano group, a formyl group, and a trifluoromethyl group, makes this compound a versatile scaffold for chemical modifications and derivatization. These features are particularly valuable in medicinal chemistry, where structural diversity is often linked to enhanced biological activity.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their unique physicochemical properties and improved pharmacokinetic profiles. The trifluoromethyl group in Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate contributes to its lipophilicity and metabolic stability, making it an attractive moiety for drug design. Furthermore, the cyano and formyl groups provide reactive sites for further functionalization, enabling the synthesis of more complex derivatives.

The synthesis of Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such constructions.

The pharmacological potential of Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate has been explored in several preclinical studies. Its structural motifs suggest possible interactions with biological targets such as enzymes and receptors involved in critical cellular pathways. For instance, the formyl group can participate in Schiff base formation, which is relevant to various therapeutic applications. Additionally, the cyano group may influence electron density distribution, affecting binding affinity and selectivity.

Recent studies have demonstrated the utility of fluorinated phenolic derivatives in anticancer therapy. The combination of a trifluoromethyl group with other bioactive moieties has been shown to enhance drug efficacy by improving solubility and reducing metabolic degradation. In this context, Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate could serve as a valuable intermediate in the synthesis of novel anticancer agents. Its ability to undergo further derivatization allows researchers to fine-tune its properties for specific therapeutic targets.

Beyond its pharmaceutical applications, Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate also finds utility in chemical biology research. Its structural complexity makes it an excellent tool for studying enzyme mechanisms and substrate recognition processes. By incorporating this compound into biochemical assays, researchers can gain insights into how different functional groups influence molecular interactions at the enzyme level.

The analytical characterization of Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods not only ensure the quality of the compound but also provide detailed structural information that aids in understanding its reactivity and biological behavior.

The future prospects of Ethyl 3-cyano-2-formyl-5-(trifluoromethyl)phenylacetate are promising, with ongoing research aimed at expanding its applications. Innovations in drug discovery technologies and computational modeling are expected to further enhance the design and optimization of derivatives based on this scaffold. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in developing next-generation therapeutics.